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Compound of Interest

Compound Name: 6-Chloro-5-nitro-1H-indazole

Cat. No.: B025999

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 6-Chloro-5-nitro-1H-indazole, a
heterocyclic compound of interest in medicinal chemistry and drug discovery. This document
outlines the available safety and handling information, a plausible experimental protocol for its
synthesis, and insights into its potential biological significance.

Compound Identification and Properties

6-Chloro-5-nitro-1H-indazole is a substituted indazole with the molecular formula
C7H4CINsO:2.[1] While specific experimental data for this compound is limited in publicly
available literature, its structural properties can be predicted based on computational models.
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Property Value Source
Molecular Weight 197.58 g/mol [1]
IUPAC Name 6-chloro-5-nitro-1H-indazole [1]

CAS Number 101420-98-8 [11[2]

) ) Inferred from related
Appearance Likely a solid powder
compounds

Expected to be soluble in
N ] ) Inferred from related
Solubility organic solvents like DMF and

compounds
DMSO

Safety and Handling

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Chloro-5-nitro-1H-indazole is not readily
available in public domains. The following information is based on the safety profiles of
structurally similar compounds, such as 6-nitro-1H-indazole and other chlorinated nitroaromatic
compounds. Researchers must perform a thorough risk assessment before handling this
chemical and consult any available supplier-specific safety information.

Hazard Identification (Inferred)

Based on analogous compounds, 6-Chloro-5-nitro-1H-indazole should be handled as a
potentially hazardous substance with the following likely classifications:

Hazard Class Precautionary Statement

o ) Harmful if swallowed, in contact with skin, or if
Acute Toxicity (Oral, Dermal, Inhalation)

inhaled.
Skin Corrosion/Irritation Causes skin irritation.
Serious Eye Damage/Eye lIrritation Causes serious eye irritation.
Carcinogenicity Suspected of causing cancer.
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Personal Protective Equipment (PPE) and Handling
Precautions

A logical workflow for the safe handling of 6-Chloro-5-nitro-1H-indazole is outlined below.
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Workflow for Safe Handling of 6-Chloro-5-nitro-1H-indazole

Preparation

Risk Assessment

Gather PPE

Weighing

Dissolving

Reaction Setup

Post-Handling

Decontamination

Waste Disposal

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Chloro-5-nitro-1H-indazole.
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Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

Personal Protective Equipment:

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Wear a lab coat, and chemical-resistant gloves (e.g., nitrile).

o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a
particulate filter.

Hygiene Measures:
e Avoid contact with skin, eyes, and clothing.
e Do not eat, drink, or smoke in the laboratory.

» Wash hands thoroughly after handling.

First Aid Measures (Inferred)
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ] ) S
clothing. Seek medical attention if irritation

persists.

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, lifting lower and upper

eyelids. Seek immediate medical attention.

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion . . . .
mouth with water. Seek immediate medical

attention.

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents.

o Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocol: Synthesis of 6-Chloro-5-
nitro-1H-indazole

The following is a plausible, general procedure for the synthesis of 6-Chloro-5-nitro-1H-
indazole, adapted from a patented method for preparing substituted indazoles.[3] This protocol
should be optimized and validated by the researcher.
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Plausible Synthesis Workflow for 6-Chloro-5-nitro-1H-indazole

G-Methyl-4-ch|oro-5-nitroanilina (Acetic Acid, Sodium Nitrite)

Diazotization & Cyclization

/ Aqueous Workup/

Gecrystallization/Chromatographa

6-Chloro-5-nitro-1H-indazole

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 6-Chloro-5-nitro-1H-indazole.

Materials and Reagents

¢ 2-Methyl-4-chloro-5-nitroaniline

¢ Glacial Acetic Acid
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Sodium Nitrite
Deionized Water
Ethyl Acetate
Brine

Anhydrous Magnesium Sulfate

Procedure

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methyl-
4-chloro-5-nitroaniline in glacial acetic acid. Cool the solution in an ice bath.

Diazotization: Slowly add a solution of sodium nitrite in water dropwise to the stirred reaction
mixture, maintaining the temperature below 5 °C.

Cyclization: After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir for several hours, or until TLC analysis indicates the consumption of the
starting material.

Work-up: Carefully pour the reaction mixture into a beaker of ice water. Extract the aqueous
mixture with ethyl acetate. Wash the combined organic layers with saturated sodium
bicarbonate solution and then with brine.

Isolation: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to obtain the crude product.

Purification: Purify the crude 6-Chloro-5-nitro-1H-indazole by recrystallization from a
suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Biological Activity and Potential Applications

While specific studies on the biological activity of 6-Chloro-5-nitro-1H-indazole are not

prominent in the literature, the broader class of nitroindazole derivatives has shown significant

potential in several therapeutic areas.
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» Antileishmanial Activity: Derivatives of 3-chloro-6-nitro-1H-indazole have been synthesized
and evaluated as promising antileishmanial candidates.[4][5] This suggests that the 6-
chloro-5-nitro-1H-indazole scaffold could serve as a valuable intermediate for the
development of new antiparasitic agents.

o Anticancer Activity: Other substituted nitroindazoles have demonstrated antiproliferative
effects against various cancer cell lines.[4] The nitro group is a key pharmacophore in many
biologically active molecules, and its presence in the 6-Chloro-5-nitro-1H-indazole structure
makes it a compound of interest for cancer research.

e Antimicrobial Activity: The indazole nucleus is a component of various compounds with
antibacterial and antifungal properties.[6]

The primary role of 6-Chloro-5-nitro-1H-indazole in drug development appears to be as a
versatile building block for the synthesis of more complex, biologically active molecules. Further
research is needed to elucidate any intrinsic biological activity of the parent compound and its
specific molecular targets or signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [6-Chloro-5-nitro-1H-indazole: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025999#safety-and-handling-of-6-chloro-5-nitro-1h-
indazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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